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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers
of sucrose. It is a synthetic polymer widely utilized in the pharmaceutical, cosmetic, and
personal care industries as a thickening, suspending, and emulsifying agent. In its raw form, it
appears as a white, fluffy, and hygroscopic powder. This technical guide provides an in-depth
overview of Carbomer 934, focusing on its chemical identifiers, physicochemical properties,
and key experimental protocols relevant to its application in research and drug development.

Chemical Identification and Synonyms

Carbomer 934 is identified by several chemical registry numbers and a variety of synonyms
across different industries and suppliers. The primary CAS (Chemical Abstracts Service)
number for Carbomer 934 is 9007-16-3. However, the more general CAS number for
polyacrylic acid, 9003-01-4, is also frequently associated with it.
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Identifier Type

Value

Primary CAS Number

9007-16-3[1]12113141[5][6]

Related CAS Number

9003-01-4[7][8][9][10][11][12]

UNII (Unique Ingredient Identifier)

Z135WT9208[10]

Synonyms

Acritamer 934, Carbopol 934, Carbopol® 934,

Carboxypolymethylene, Carboxyvinyl polymer,

Polyacrylic acid, Pemulen, Ultrez, CARBOMER
934P, CARBOPOL 941, CARBOMER 910[1][3]
[61[8][10]

Physicochemical Properties

The functional properties of Carbomer 934 are dictated by its chemical structure and physical

characteristics. The following table summarizes key quantitative specifications for Carbomer

934.

Property

Specification

Carboxylic Acid (-COOH) Content

56.0% - 68.0% (on a dried basis)

Viscosity (0.5% neutralized aqueous dispersion
at 25°C)

30,500 - 39,400 mPa-s

pH (0.5% water dispersion)

27-35

Molecular Weight

High molecular weight polymer (approximately
3,000,000)

Loss on Drying

Not more than 2.0%

Density

Approximately 1.2 g/mL at 25 °C[6]

Boiling Point

116 °C[6]

Solubility Profile: Carbomer 934 does not dissolve in a traditional sense but swells significantly

in water and other polar solvents to form a gel or dispersion. This swelling is a result of its

three-dimensionally cross-linked microgel structure. The polymer is soluble in water, glycerol,
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and, after neutralization, in ethanol (95%). Neutralization of the acidic carboxylic acid groups
with a suitable base (e.g., sodium hydroxide, triethanolamine) is crucial for the formation of a
highly viscous gel.

Key Experimental Protocols

This section provides detailed methodologies for the characterization and formulation of
Carbomer 934.

Protocol 1: Determination of Carboxylic Acid Content

This protocol is based on the titrimetric method described in the United States Pharmacopeia
(USP) for assaying the carboxylic acid content of Carbomer 934.[3]

Materials:

o Carbomer 934 sample (previously dried)

» Deionized water

e 0.25 N Sodium Hydroxide (NaOH) volumetric solution (VS)

e Potassium Chloride (KCI)

o Potentiometric titrator with a calomel-glass or silver/silver chloride electrode

e 800-1000 mL beaker

Mechanical stirrer with a propeller blade
Procedure:
o Accurately weigh approximately 400 mg of the previously dried Carbomer 934 sample.

o While continuously stirring at approximately 1000 rpm, slowly add the sample to 400 mL of
water in an 800-1000 mL beaker. The stirrer shaft should be set at a 60° angle at the side of
the beaker, with the propeller near the bottom.

» Continue stirring for 15 minutes to ensure the polymer is fully dispersed.
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e Turn off the stirrer and allow the dispersion to stand for 30 minutes.
o Transfer the beaker to a magnetic stirring device and add a magnetic stir bar.
e Add 1 g of potassium chloride to the dispersion and begin moderate mixing.

« Titrate the dispersion potentiometrically with 0.25 N NaOH VS. Allow 1 minute for mixing
after each addition of the titrant before recording the pH.

o Calculate the percentage of carboxylic acid groups in the portion of Carbomer 934 taken.

Protocol 2: Viscosity Measurement of a Neutralized
Carbomer 934 Gel

This protocol outlines the steps to prepare a standardized Carbomer 934 gel and measure its
viscosity using a rotational viscometer.

Materials:

Carbomer 934 sample (previously dried)

e Deionized water

e 18% w/v Sodium Hydroxide (NaOH) solution

o Rotational viscometer (e.qg., Brookfield RVT) with a suitable spindle

e 800 mL beaker

e Mechanical stirrer

o \Water bath maintained at 25 + 2°C

e pH meter

Procedure:
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Prepare a 0.5% w/v dispersion of Carbomer 934 by carefully and slowly adding 2.50 g of the
dried polymer to 500 mL of deionized water in an 800 mL beaker, while stirring continuously
at 1000 £ 50 rpm.

Continue stirring for 15 minutes until a lump-free dispersion is obtained.

Place the dispersion in a water bath at 25 + 2°C for 30 minutes to reach thermal equilibrium.

Neutralize the dispersion by slowly adding 18% NaOH solution while gently stirring. Monitor
the pH continuously until it is in the range of 7.3—7.8.

Return the neutralized gel to the water bath for at least 1 hour to stabilize.

Measure the viscosity using a rotational viscometer equipped with a suitable spindle, rotating
at 20 rpm.

Allow the reading to stabilize for 1 minute before recording the viscosity value in mPa:-s.

Protocol 3: Preparation of a Carbomer 934-Based
Hydrogel for Topical Drug Delivery

This protocol provides a general framework for the formulation of a simple hydrogel using

Carbomer 934, which can be adapted for the incorporation of various active pharmaceutical

ingredients (APIs).

Materials:

Carbomer 934

Deionized water

Active Pharmaceutical Ingredient (API)

Co-solvent (e.g., ethanol, propylene glycol), if required for the API

Neutralizing agent (e.g., triethanolamine)

Preservative (e.g., methylparaben)
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e Magnetic stirrer and hot plate (if heating is required)
Procedure:

o Disperse the required amount of Carbomer 934 (typically 0.5% to 2.0% w/v) in deionized
water with constant, gentle stirring using a magnetic stirrer to avoid lump formation.

o |f the API is not water-soluble, dissolve it in a suitable co-solvent.

o Separately, dissolve the preservative in a small amount of water, with gentle heating if
necessary.

e Once the Carbomer 934 is fully hydrated and a uniform dispersion is formed, add the
preservative solution and the API solution (or the API directly if water-soluble) to the
dispersion with continuous stirring.

o Slowly add the neutralizing agent (e.qg., triethanolamine) dropwise while stirring until a
transparent, viscous gel is formed and the desired pH (typically 6.5-7.5) is achieved.

Allow the gel to stand for several hours to allow any entrapped air bubbles to escape.

Process Visualizations

The following diagrams, generated using Graphviz, illustrate key processes related to
Carbomer 934.

Synthesis of Carbomer 934

The synthesis of Carbomer 934 involves the free-radical polymerization of acrylic acid in the
presence of a cross-linking agent, typically allyl ethers of sucrose.
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Caption: Synthesis of Carbomer 934 via Free-Radical Polymerization.

Mechanism of Gel Formation

The thickening property of Carbomer 934 is activated upon neutralization. In an aqueous
dispersion, the polymer chains are tightly coiled. The addition of a base neutralizes the acidic
carboxylic acid groups, leading to electrostatic repulsion and subsequent uncoiling and swelling
of the polymer network.
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Caption: Mechanism of Carbomer 934 Gel Formation upon Neutralization.

Quality Control Workflow

A typical workflow for the quality control of Carbomer 934 raw material involves a series of
tests to confirm its identity, purity, and functional properties.
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Caption: Quality Control Workflow for Carbomer 934 Raw Material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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